Cas no 1173606-28-4 (1-[5-Methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-[5-Methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 1173606-28-4
• MF: C₂₄H₂₆N₄O₃S
• MW: 450.553244113922
• CID: 6295442
• PubChem ID: 25651024
• Update Time: 2025-10-24

1-[5-Methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26612983
• 1-[5-methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine
• Z295943952
• 1173606-28-4
• 1-[5-Methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C24H26N4O3S/c1-19-7-6-10-22(17-19)28-20(2)23(18-25-28)24(29)26-12-14-27(15-13-26)32(30,31)16-11-21-8-4-3-5-9-21/h3-11,16-18H,12-15H2,1-2H3/b16-11+
• InChI Key： PXSNHZFFGLQWSY-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=NN(C3C=CC=C(C)C=3)C=2C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 450.17256188g/mol
• Monoisotopic Mass: 450.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-[5-Methyl-1-(3-methylphenyl)-1h-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine

Introduction to 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine (CAS No. 1173606-28-4)

1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine, identified by its CAS number CAS No. 1173606-28-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of neurological and inflammatory pathways. The unique structural features of this molecule, including its piperazine core and the presence of both pyrazole and phenyl rings, make it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine incorporates several key functional groups that contribute to its reactivity and potential biological interactions. The pyrazole ring, a heterocyclic aromatic compound, is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination. The presence of a methyl group at the 5-position of the pyrazole ring further enhances its pharmacological properties by influencing electronic distribution and steric hindrance.

The piperazine moiety is another critical component of this compound, contributing to its solubility and ability to interact with biological targets such as enzymes and receptors. Piperazine derivatives are widely recognized for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The sulfonyl group attached to the piperazine ring in this compound introduces additional polarity, which can affect its pharmacokinetic profile and binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways, particularly those involving cytokine production and immune cell signaling. The structural framework of 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine suggests potential activity in this area. Preliminary studies have indicated that similar piperazine derivatives can interact with Janus kinases (JAKs), which are key enzymes involved in signal transduction pathways that regulate inflammation.

The phenyl ring substituent at the 3-position of the pyrazole moiety adds another layer of complexity to this compound's structure. Phenyl rings are common in bioactive molecules due to their ability to participate in π-stacking interactions and hydrophobic effects, which can influence binding affinity and specificity. Additionally, the presence of a double bond in the phenylethene sulfonyl group introduces geometric flexibility, which can be exploited to optimize interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine to various protein targets. These studies have highlighted its potential as a scaffold for drug development, particularly in the context of modulating inflammatory responses. By leveraging virtual screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity.

The synthesis of 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazole derivatives and sulfonylated piperazines. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion, 1-[5-Methyl-1-(3-methylphenyl)-1H-pyrazole-4-carbonyl]-4-(2-phenylethenesulfonyl)piperazine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for drug development efforts aimed at modulating inflammatory pathways. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing our understanding of disease processes and developing novel treatments.